Cas no 922069-46-3 (ethyl 4-(3,3-diphenylpropyl)amino-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(3,3-diphenylpropyl)amino-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 922069-46-3
• MF: C₂₈H₂₆FN₃O₃
• MW: 471.522750377655
• CID: 6150763
• PubChem ID: 27646509
• Update Time: 2025-06-08

ethyl 4-(3,3-diphenylpropyl)amino-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3,3-diphenylpropyl)amino-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• HMS3497L06
• ethyl 4-((3,3-diphenylpropyl)amino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• ethyl 4-(3,3-diphenylpropylamino)-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• AKOS004976953
• F2272-0431
• 922069-46-3
• ethyl 4-[(3,3-diphenylpropyl)amino]-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C28H26FN3O3/c1-2-35-28(34)27-25(19-26(33)32(31-27)23-15-13-22(29)14-16-23)30-18-17-24(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-16,19,24,30H,2,17-18H2,1H3
• InChI Key： PPYFBHCXTZJHMP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C=C(C(C(=O)OCC)=N1)NCCC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 471.19581986g/mol
• Monoisotopic Mass: 471.19581986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on ethyl 4-(3,3-diphenylpropyl)amino-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Ethyl 4-(3,3-Diphenylpropyl)amino-1-(4-Fluorophenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate (CAS No. 922069-46-3): A Comprehensive Overview

Ethyl 4-(3,3-diphenylpropyl)amino-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 922069-46-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine core, a fluorinated phenyl group, and a diphenylpropyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyridazine core is a six-membered heterocyclic ring containing two nitrogen atoms. This core is known for its diverse biological activities, including anti-inflammatory, antiviral, and antitumor properties. The presence of the fluorinated phenyl group enhances the compound's lipophilicity and metabolic stability, making it more suitable for in vivo applications. The diphenylpropyl substituent adds to the compound's hydrophobicity and can influence its binding affinity to specific receptors.

Recent studies have explored the potential of ethyl 4-(3,3-diphenylpropyl)amino-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce the production of pro-inflammatory cytokines, thereby mitigating neuroinflammation.

In addition to its neuroprotective properties, ethyl 4-(3,3-diphenylpropyl)amino-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways such as the PI3K/AKT and MAPK/ERK pathways. These findings suggest that it may have potential as a novel anticancer agent.

The pharmacokinetic properties of ethyl 4-(3,3-diphenylpropyl)amino-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate have been extensively studied to optimize its therapeutic efficacy. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs via hepatic enzymes, leading to the formation of several metabolites that are excreted through both renal and biliary routes.

To further enhance its therapeutic potential, researchers have explored various drug delivery systems for ethyl 4-(3,3-diphenylpropyl)amino-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate. Nanoparticle-based delivery systems have shown promise in improving the solubility and bioavailability of the compound. These systems can protect the drug from degradation and ensure sustained release at the target site, thereby enhancing its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 4-(3,3-diphenylpropyl)amino-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and exhibits a favorable safety profile. Phase II trials are planned to further investigate its therapeutic potential in specific disease indications.

In conclusion, ethyl 4-(3,3-diphenylpropyl)amino-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 922069-46-3) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential to address unmet medical needs and improve patient outcomes.